Cas no 101-86-0 (α-Hexylcinnamaldehyde)

• Product name: α-Hexylcinnamaldehyde
• CAS No: 101-86-0
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• MDL: MFCD00006989
• CID: 35158
• PubChem ID: 1550884

α-Hexylcinnamaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Benzylideneoctanal
• Hexylcinnamaldehyde
• Alpha-Hexylcinnamadehyde
• alpha-n-Hexylcinnamaldehyde
• Alpha-Hexyl cinnamic aldehyde
• alpha-Hexylcinnamaldehyde
• (Z)-2-benzylideneoctanal
• HEXYLCINNAMALDEHYDE(SG)
• Hexylcinnamic aldehyde (purified)
• α-Hexylcinnamaldehyde
• α-Hexylcinnamic aldehyde
• 2-Hexyl-3-phenyl-2-propenal
• 2-Hexyl-3-phenylacrylaldehyde
• 2-hexyl-3-phenylpropenal
• 3-phenyl-2-hexylprop-2-enal
• A-HEXYLCINNAMALDEHYDE
• FEMA 2569
• HCA
• HEXYL CINNAMAL
• hexyl cinnamic aldehyde
• jasminolene
• JASMONAL H
• 2-(Phenylmethylidene)octanal
• Alpha-Hexyl
• α-n-hexylcinnamal
• α-Hexylcinnamaldehyd
• Octanal, 2-(phenylmethylene)-
• DSSTox_CID_6684
• 2-(Phenylmethylene)octanal
• .alpha.-Hexylcinnamaldehyde
• alpha-Hexylcinnamic aldehyde
• DSSTox_RID_78182
• DSSTox_GSID_26684
• alpha-hexyl cinnamaldehyde
• hexyl cinnamaldehyde
• alpha-hexyl-cinnamaldehyde
• alpha-hexyl-cinnamaidehyde
• alpha-n-hexyl cinnamaldehyde
• GUUHFMWKWLOQMM-UHFFFA
• (2E)-2-(phenylmethylidene)octanal
• LS-14416
• 2-Hexylcinnamaldehyde
• alpha-Hexylcinnamaldehyde, technical grade, 85%
• CHEMBL1449245
• alfa-Hexyl Cinnam Aldehyde
• Epitope ID:117426
• alpha-hexylcinna-maldehyde
• alpha-Hexylcinnamaldehyde, (2E)-
• a-Hexylcinnamaldehyde, 8CI
• alpha-Hexyl-beta-phenylacrolein
• SCHEMBL113170
• Tox21_300142
• .alpha.-n-Hexyl-.beta.-phenylacrolein
• DTXSID401020801
• 2-(phenylmethylene)-octanal
• (2E)-2-benzylideneoctanal
• NCGC00090930-01
• NSC-46150
• UNII-E9947QRR9O
• Octanal, 2-(phenylmethylene)-, (2E)-
• W-108898
• OCTANAL, 2-(PHENYLMETHYLENE)-, (E)-
• .ALPHA.-HEXYLCINNAMALDEHYDE, (2E)-
• NCGC00090930-02
• alpha -N-hexyl-alpha -hexylcinnamaldehyde
• E9947QRR9O
• MFCD00006989
• SMR001261427
• NCGC00254188-01
• DTXCID806684
• (E)-2-benzylideneoctanal
• Hexyl cinnamic aldehyde (VAN)
• 2-(Phenylmethylene)octanal, 9CI
• MLS002174256
• CAS-101-86-0
• ?-Hexylcinnamaldehyde
• WLN: VHY6 & U1R
• 165184-98-5
• -Hexyl-3-phenyl-propenal
• 101-86-0
• (2Z)-2-Hexyl-3-phenyl-2-propenal
• DTXSID4026684
• alpha-n-Hexyl-beta-phenylacrolein
• EN300-18426
• alpha-Hexylcinnamyl aldehyde
• Hexylzimtaldehyd
• Z57936859
• Hexylcinnamal 2000 microg/mL in Acetonitrile
• alpha -hexylcinnamic aldehyde
• Cinnamaldehyde, alpha -hexyl-
• HMS3039O14
• 2-(phenylmethylene)octanal (.beta.-hexyl cinnamaldehyde)
• alpha -N-hexyl-beta -phenylacrolein
• NSC46150
• 2-Hexenyl cynnamaldehyde
• EC 639-566-4
• VS-08571
• alpha-Hexylcinnamaldehyde, >=95%, stabilized, FG
• 2-HEXYL-(E)-CINNAMALDEHYDE
• Tox21_202301
• 2-Hexyl-3-phenyl-propenal
• alpha -hexylcinnamaldehyde
• Q412025
• NSC406799
• n-Hexyl cinnamaldehyde
• alpha-Hexylcinnamaldehyde, analytical reference material
• HY-W014118
• .alpha.-Hexylcinnamic aldehyde
• (2E)-alpha-n-hexylcinnamaldehyde
• CHEBI:55365
• 2-[(E)-benzylidene]octanal
• NCGC00259850-01
• CS-W014834
• NSC-406799
• AKOS015839664
• Hexylcinnamal

• MDL： MFCD00006989
• Inchi： 1S/C15H20O/c1-2-3-4-6-11-15(13-16)12-14-9-7-5-8-10-14/h5,7-10,12-13H,2-4,6,11H2,1H3
• InChI Key： GUUHFMWKWLOQMM-UHFFFAOYSA-N
• SMILES： O=C([H])C(=C([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 216.15100
• Monoisotopic Mass: 216.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• Surface Charge: 0
• XLogP3: 4.8

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 0.95 g/mL at 25 °C(lit.)
• Boiling Point: 174-176 °C/15 mmHg(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Refractive Index: n20/D 1.55(lit.)
• Solubility: water: soluble0.005g/L at 25°C
• PSA: 17.07000
• LogP: 4.23930
• FEMA: 2569
• Solubility: Soluble in ethanol (1 M1 in 1 ml 90% ethanol), most non-volatile oils and mineral oils, insoluble in glycerol, propylene glycol and water.
• Color/Form: 2000 μg/mL in methanol

α-Hexylcinnamaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H314,H317,H413
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 3
• WGK Germany：2
• Hazard Category Code： 43
• Safety Instruction： S26-S36/37/39-S45-S36
• RTECS：GD6560000
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Storage Condition：2-8°C
• Risk Phrases：R34

α-Hexylcinnamaldehyde Customs Data

• HS CODE：2912299000
• Customs Data：

  China Customs Code:

  2912299000

  Overview:

  2912299000. Other cyclic aldehydes without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912299000. other cyclic aldehydes without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes
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• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
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